1-(5-(Hydroxymethyl)-3-nitro-1H-pyrazol-1-yl)propan-2-ol

• Molecular Formula: C7H11N3O4
• Molecular Weight: 201.18 g/mol
• IUPAC Name: 1-[5-(hydroxymethyl)-3-nitropyrazol-1-yl]propan-2-ol
• InChI: InChI=1S/C7H11N3O4/c1-5(12)3-9-6(4-11)2-7(8-9)10(13)14/h2,5,11-12H,3-4H2,1H3
• InChI Key: FYVRLKRVGTYEAW-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C(=CC(=N1)[N+](=O)[O-])CO)O

Description

1-(5-(Hydroxymethyl)-3-nitro-1H-pyrazol-1-yl)propan-2-ol is a useful research compound. Its molecular formula is C7H11N3O4 and its molecular weight is 201.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 100-mL single-neck round-bottomed flask equipped with a magnetic stirrer was charged with (3-nitro-1H-pyrazol-5-yl)methanol (0.57 g, 4.0 mmol), Cs2CO3 (261 mg, 0.8 mmol), and 2-methyloxirane (20 mL). The mixture was stirred at 30° C. for 2 days. The mixture was cooled to room temperature and diluted with dichloromethane (100 mL). The resulting mixture was filtered and the filtrate was concentrated under reduced pressure. The residue was purified by silica-gel column chromatography eluting with 30:1 dichloromethane/methanol to afford 250a (0.40 g, 50%) as a white solid. MS-ESI: [M+H]+ 202.3